Cas no 2171667-80-2 (1-2-(aminomethyl)-3-methylbutylazetidine-2-carboxamide)

• Product Name: 1-2-(aminomethyl)-3-methylbutylazetidine-2-carboxamide
• CAS No: 2171667-80-2
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 6149621
• PubChem ID: 165960171
• Update Time: 2025-05-20

1-2-(aminomethyl)-3-methylbutylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-(aminomethyl)-3-methylbutylazetidine-2-carboxamide
• 1-[2-(aminomethyl)-3-methylbutyl]azetidine-2-carboxamide
• EN300-1281024
• 2171667-80-2

• Inchi： 1S/C10H21N3O/c1-7(2)8(5-11)6-13-4-3-9(13)10(12)14/h7-9H,3-6,11H2,1-2H3,(H2,12,14)
• InChI Key： GERQZHKLGPNMQJ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CC(CN)C(C)C)N

Computed Properties

• Exact Mass: 199.168462302g/mol
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-2-(aminomethyl)-3-methylbutylazetidine-2-carboxamide

Exploring the Potential of 1-2-(Aminomethyl)-3-Methylbutylazetidine-2-Carboxamide

The compound with CAS No. 2171667-80-2, known as 1-2-(aminomethyl)-3-methylbutylazetidine-2-carboxamide, has recently garnered significant attention in the fields of pharmaceutical chemistry and biotechnology. This molecule, characterized by its unique azetidine ring structure and functional groups, has demonstrated potential applications in drug development and as a precursor for advanced chemical synthesis.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry due to their ability to modulate biological targets with high specificity. The aminomethyl group in this compound plays a crucial role in enhancing its pharmacokinetic properties, making it a promising candidate for drug delivery systems. Additionally, the methylbutyl substituent contributes to the molecule's stability and solubility, which are critical factors in pharmaceutical applications.

One of the most exciting developments involving this compound is its role in the synthesis of bioactive molecules. Researchers have successfully utilized it as an intermediate in the creation of novel peptide analogs, which exhibit enhanced bioavailability and reduced immunogenicity compared to traditional peptide drugs. These advancements underscore the versatility of 1-2-(aminomethyl)-3-methylbutylazetidine-2-carboxamide in modern drug discovery pipelines.

Furthermore, the compound's ability to participate in various click chemistry reactions has opened new avenues for its use in constructing complex molecular architectures. Its compatibility with diverse functional groups makes it an invaluable tool for chemists aiming to design molecules with tailored properties for specific therapeutic applications.

From a manufacturing perspective, the synthesis of this compound has been optimized through innovative methodologies that ensure scalability and cost-effectiveness. The use of environmentally friendly reagents and catalytic systems aligns with current trends toward sustainable chemical production, making this compound not only scientifically valuable but also ecologically responsible.

In conclusion, 1-2-(aminomethyl)-3-methylbutylazetidine-2-carboxamide (CAS No. 2171667-80-2) represents a significant advancement in chemical innovation. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the development of next-generation pharmaceuticals and biotechnological tools.